Cas no 52129-71-2 (1-[4-(dipropylamino)-3,5-dinitrophenyl]ethanone)

• Product name: 1-[4-(dipropylamino)-3,5-dinitrophenyl]ethanone
• CAS No: 52129-71-2
• MF: C₁₄H₁₉N₃O₅
• MW: 309.31776
• CID: 1575593
• PubChem ID: 40241

1-[4-(dipropylamino)-3,5-dinitrophenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(dipropylamino)-3,5-dinitrophenyl]ethanone
• ethanone, 1-[4-(dipropylamino)-3,5-dinitrophenyl]-
• 3',5'-Dinitro-4'-dipropylaminoacetophenone
• 4'-(Dipropylamino)-3',5'-dinitroacetophenone
• SCHEMBL8109761
• DTXSID7068710
• 52129-71-2
• DB-315053
• Buban 37
• Ethanone, 1-(4-(dipropylamino)-3,5-dinitrophenyl)-
• 3',5'-Dinitro-4'-(di-n-propylamino)acetophenone
• ACETOPHENONE, 3',5'-DINITRO-4'-(DI-n-PROPYLAMINO)-

• Inchi： InChI=1S/C14H19N3O5/c1-4-6-15(7-5-2)14-12(16(19)20)8-11(10(3)18)9-13(14)17(21)22/h8-9H,4-7H2,1-3H3
• InChI Key： VAKVTKYOQPQPJM-UHFFFAOYSA-N
• SMILES： CCCN(CCC)C1=C(C=C(C=C1[N+](=O)[O-])C(=O)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 309.13257
• Monoisotopic Mass: 309.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.2077 (rough estimate)
• Boiling Point: 449.6°C (rough estimate)
• Refractive Index: 1.5700 (estimate)
• PSA: 106.59